Cas no 1541060-09-6 (3-(1,4-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid)

• Product Name: 3-(1,4-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid
• CAS No: 1541060-09-6
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 6032197
• PubChem ID: 82601322
• Update Time: 2025-10-31

3-(1,4-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,4-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid
• EN300-1727661
• 1541060-09-6

• Inchi： 1S/C9H14N2O2/c1-6(9(12)13)4-8-7(2)5-11(3)10-8/h5-6H,4H2,1-3H3,(H,12,13)
• InChI Key： XDMNYPQMWVDKNG-UHFFFAOYSA-N
• SMILES： OC(C(C)CC1C(C)=CN(C)N=1)=O

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-(1,4-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid

3-(1,4-Dimethyl-1H-Pyrazol-3-Yl)-2-Methylpropanoic Acid: A Comprehensive Overview

3-(1,4-Dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid (CAS No: 1541060-09-6) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development and material science. In this article, we will delve into the structural characteristics, synthesis methods, physical properties, and recent advancements in research related to this compound.

The molecular structure of 3-(1,4-Dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid is characterized by a pyrazole ring substituted with methyl groups at positions 1 and 4, along with a propanoic acid moiety attached at position 3 of the pyrazole ring. This arrangement imparts the compound with unique electronic and steric properties, making it a valuable substrate for various chemical transformations. The pyrazole ring is known for its aromaticity and ability to engage in hydrogen bonding, which are critical for its biological activity.

Recent studies have focused on the synthesis of this compound using environmentally friendly methodologies. For instance, researchers have employed catalytic asymmetric synthesis to produce enantiomerically enriched samples of 3-(1,4-Dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid, which are essential for pharmacological studies. These methods not only enhance the yield but also reduce the environmental footprint of the synthesis process.

The physical properties of this compound are equally intriguing. It has a melting point of approximately 150°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various chemical reactions and formulations.

In terms of applications, 3-(1,4-Dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid has shown promise in the pharmaceutical industry as a potential lead compound for anti-inflammatory and anticancer drugs. Recent research has demonstrated its ability to inhibit key enzymes involved in inflammation pathways, suggesting its potential as a therapeutic agent.

Moreover, this compound has been explored for its role in agrochemicals. Studies indicate that it may act as a plant growth regulator, enhancing crop yield under stress conditions such as drought or salinity. This dual application in both pharmaceuticals and agrochemicals underscores its versatility.

Recent advancements in computational chemistry have also shed light on the molecular interactions of 3-(1,4-Dimethyl-1H-pyrazol-3-Yl)-2-Methylpropanoic Acid with biological targets. Using molecular docking studies, researchers have identified potential binding sites on proteins that could be exploited for drug design.

In conclusion, 3-(1,4-Dimethyl-1H-Pyrazol-3-Yl)-2-Methylpropanoic Acid (CAS No: 1541060-09-6) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent research breakthroughs, positions it as a key player in future innovations within organic chemistry and pharmacology.